Cas no 30566-80-4 (4-Methoxy-2-vinylpyridine)

• Product Name: 4-Methoxy-2-vinylpyridine
• CAS No: 30566-80-4
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD18384441
• CID: 1038731
• PubChem ID: 18689411
• Update Time: 2025-05-28

4-Methoxy-2-vinylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethenyl-4-methoxy-Pyridine
• 2-ethenyl-4-methoxypyridine
• 4-methoxy-2-vinylpyridine
• 4-Methoxy-2-vinylpyridin
• 4-methoxy-2-vinyl-pyridine
• G-5059
• AS-36185
• SCHEMBL931557
• MFCD18384441
• AKOS016002316
• EN300-1831956
• Pyridine, 2-ethenyl-4-methoxy-
• CS-0267187
• SB54193
• DB-295438
• DTXSID20595605
• 30566-80-4
• 4-Methoxy-2-vinylpyridine

• MDL： MFCD18384441
• Inchi： 1S/C8H9NO/c1-3-7-6-8(10-2)4-5-9-7/h3-6H,1H2,2H3
• InChI Key： JDCZVPGVCBQBDL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=C)C=1

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 1.73320

Additional information on 4-Methoxy-2-vinylpyridine

Chemical Profile of 2-ethenyl-4-methoxy-Pyridine (CAS No. 30566-80-4)

2-ethenyl-4-methoxy-Pyridine, identified by its Chemical Abstracts Service (CAS) number 30566-80-4, is a significant heterocyclic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of an ethenyl (vinyl) group at the 2-position and a methoxy substituent at the 4-position imparts unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for drug discovery.

The structural features of 2-ethenyl-4-methoxy-Pyridine contribute to its reactivity and biological activity. The double bond in the ethenyl group allows for various functionalization strategies, such as hydroxylation, oxidation, or coupling reactions, which are essential in the synthesis of more complex molecules. Additionally, the methoxy group at the 4-position can influence the compound's solubility, metabolic stability, and interaction with biological targets. These characteristics make it a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties ranging from antimicrobial to anticancer effects. Specifically, 2-ethenyl-4-methoxy-Pyridine has been investigated for its potential role in modulating enzyme activity and receptor binding. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a scaffold for designing drugs with improved efficacy and selectivity.

One of the most compelling aspects of 2-ethenyl-4-methoxy-Pyridine is its utility in synthetic chemistry. The compound's dual functional groups provide multiple points for chemical manipulation, enabling chemists to construct more intricate molecular architectures. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at the 2- and 4-positions, generating derivatives with tailored properties. These synthetic possibilities have opened up new avenues for exploring its applications in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of 2-ethenyl-4-methoxy-Pyridine's behavior. Molecular modeling studies have revealed that this compound can interact with biological targets through both hydrophobic and hydrogen bonding interactions. This insight has guided the design of derivatives with enhanced binding affinity and reduced off-target effects. Such computational approaches are becoming increasingly integral in drug discovery pipelines, streamlining the process of identifying promising candidates for further investigation.

The pharmaceutical industry has also shown interest in pyridine derivatives due to their favorable pharmacokinetic profiles. 2-ethenyl-4-methoxy-Pyridine is no exception, as preliminary studies suggest that it may exhibit good oral bioavailability and metabolic stability. These attributes are crucial for developing drugs that can be administered effectively across various routes. Furthermore, its compatibility with biocatalytic methods offers an environmentally sustainable alternative to traditional synthetic routes.

In conclusion, 2-ethenyl-4-methoxy-Pyridine (CAS No. 30566-80-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic versatility and biological relevance, make it a valuable asset for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.